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Compound of Interest

Compound Name:
6-Nitro-2-

benzothiazolesulfonamide

Cat. No.: B10845383 Get Quote

Disclaimer: Information regarding the specific compound "6-Nitro-2-
benzothiazolesulfonamide" is not readily available in public safety literature. This guide

provides a detailed overview of the safety and handling protocols for the closely related and

more extensively documented compounds, 6-Nitrobenzothiazole and 2-Amino-6-

nitrobenzothiazole. Researchers and professionals in drug development should use this

information as a foundational reference, applying prudent laboratory practices and conducting

a thorough risk assessment before use.

This technical whitepaper serves as an in-depth resource for researchers, scientists, and drug

development professionals on the safe handling, storage, and disposal of 6-nitrobenzothiazole

derivatives. Due to the limited availability of specific data for 6-Nitro-2-
benzothiazolesulfonamide, this guide focuses on the well-characterized analogs, 6-

Nitrobenzothiazole and 2-Amino-6-nitrobenzothiazole, to provide a robust safety framework.

Hazard Identification and Classification
These compounds are classified as hazardous substances. The primary routes of exposure are

inhalation, ingestion, and skin or eye contact. Both 6-Nitrobenzothiazole and 2-Amino-6-

nitrobenzothiazole are known to cause irritation to the skin, eyes, and respiratory system.[1][2]

Table 1: GHS Hazard Statements for 6-Nitrobenzothiazole Derivatives
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Hazard Statement 6-Nitrobenzothiazole[1]
2-Amino-6-
nitrobenzothiazole[2]

H315 Causes skin irritation Causes skin irritation

H319 Causes serious eye irritation Causes serious eye irritation

H335 May cause respiratory irritation May cause respiratory irritation

H302 - Harmful if swallowed

H312 - Harmful in contact with skin

H332 - Harmful if inhaled

Physical and Chemical Properties
Understanding the physical and chemical properties of these compounds is crucial for safe

handling and storage.

Table 2: Physicochemical Data of 6-Nitrobenzothiazole and 2-Amino-6-nitrobenzothiazole

Property 6-Nitrobenzothiazole
2-Amino-6-
nitrobenzothiazole

CAS Number 2942-06-5[2][3] 6285-57-0[1][4]

Molecular Formula C₇H₄N₂O₂S[2][3] C₇H₅N₃O₂S[4]

Molecular Weight 180.18 g/mol [2] 195.20 g/mol [4]

Appearance Not specified (likely solid)
Yellow powder or orange

crystals[4]

Melting Point Not specified 247 - 252 °C (477 - 480 °F)[4]

Solubility Not specified
Less than 1 mg/mL at 20°C

(66°F)[4]

Experimental Protocols and Handling Procedures
Strict adherence to safety protocols is mandatory when working with these compounds.
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Personal Protective Equipment (PPE)
A comprehensive selection of PPE is required to minimize exposure.

Personal Protective Equipment (PPE) Protocol

Entry into
Laboratory

Is appropriate PPE available?

Don all required PPE:
- Safety glasses with side-shields (EN166)

- Chemical-resistant gloves (inspect before use)
- Lab coat/Impervious clothing

- Respirator (if dust is generated)

Yes

STOP
Do not proceed without

adequate PPE

No

Proceed with
Experimental Work

Click to download full resolution via product page

Caption: PPE selection workflow for handling 6-nitrobenzothiazole derivatives.
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Engineering Controls
Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to

avoid the formation and inhalation of dust and aerosols.[1][2]

General Handling and Hygiene
Avoid contact with skin and eyes.[1][2]

Avoid the formation of dust.[1][2]

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling.[1]

Storage and Incompatibility
Proper storage is essential to maintain the stability of the compounds and prevent hazardous

reactions.

Storage Conditions: Store in a cool, dry, and well-ventilated place.[1] Keep containers tightly

closed.

Incompatible Materials: Avoid contact with strong oxidizing agents and strong acids.[1]

First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.

Table 3: First Aid Procedures for Exposure to 6-Nitrobenzothiazole Derivatives
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.[1][4]

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing. Seek medical attention if irritation

persists.[1][4]

Eye Contact

Rinse cautiously with water for at least 15

minutes. Remove contact lenses, if present and

easy to do. Continue rinsing. Seek immediate

medical attention.[1][2][4]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[1]

Accidental Release and Disposal
A clear and practiced spill response plan is necessary.
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Accidental Spill Response Protocol

Spill Detected

Evacuate immediate area
and ensure adequate ventilation

Wear appropriate PPE
(respirator, gloves, protective clothing)

Contain the spill without
creating dust (use absorbent material)

Sweep or shovel spilled material
into a suitable, closed container for disposal

Decontaminate the spill area

Dispose of waste in accordance
with local regulations

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b10845383?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AAB2473822&productDescription=2-AMINO-6-NTROBENZOTHIAZO+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_356187625_6-NITROBENZOTHIAZOLECASNO2942-06-5MSDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/6-Nitrobenzothiazole
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-6-nitrobenzothiazole
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-6-nitrobenzothiazole
https://www.benchchem.com/product/b10845383#safety-and-handling-of-6-nitro-2-benzothiazolesulfonamide
https://www.benchchem.com/product/b10845383#safety-and-handling-of-6-nitro-2-benzothiazolesulfonamide
https://www.benchchem.com/product/b10845383#safety-and-handling-of-6-nitro-2-benzothiazolesulfonamide
https://www.benchchem.com/product/b10845383#safety-and-handling-of-6-nitro-2-benzothiazolesulfonamide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10845383?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10845383?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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